![molecular formula C24H20ClNO4 B214397 1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214397.png)
1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the indole family. It has been synthesized using various methods and has been found to have potential applications in scientific research.
Mechanism of Action
The mechanism of action of 1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been reported to inhibit the activity of protein kinases, which are involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the production of inflammatory mediators, and inhibit the replication of viruses. It has also been found to have potential as an inhibitor of protein kinases, which are involved in various cellular processes.
Advantages and Limitations for Lab Experiments
1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It has been found to have potential applications in scientific research, particularly in the areas of cancer, inflammation, and virology. However, it also has some limitations. Its mechanism of action is not fully understood, and its effects on normal cells and tissues are not well-characterized.
Future Directions
There are several future directions for research on 1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and its effects on normal cells and tissues. Another direction is to explore its potential as a therapeutic agent for various diseases, particularly cancer, inflammation, and viral infections. Additionally, its potential as an inhibitor of protein kinases should be further investigated, as protein kinases are important targets for drug discovery. Finally, the development of new synthetic methods for the synthesis of this compound should be explored to improve its availability and reduce its cost.
Synthesis Methods
The synthesis of 1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been reported using various methods. One of the methods involves the reaction of 1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one with 3-methoxyphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature for several hours. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been found to have potential applications in scientific research. It has been reported to have anticancer, anti-inflammatory, and antiviral activities. It has also been found to have potential as an inhibitor of protein kinases, which are important targets for drug discovery.
properties
Molecular Formula |
C24H20ClNO4 |
---|---|
Molecular Weight |
421.9 g/mol |
IUPAC Name |
1-benzyl-5-chloro-3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]indol-2-one |
InChI |
InChI=1S/C24H20ClNO4/c1-30-19-9-5-8-17(12-19)22(27)14-24(29)20-13-18(25)10-11-21(20)26(23(24)28)15-16-6-3-2-4-7-16/h2-13,29H,14-15H2,1H3 |
InChI Key |
KDLLBOISDRJECY-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)O |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.